Cas no 920386-80-7 (N-(2-hydroxypropyl)-N'-(1,3-thiazol-2-yl)ethanediamide)

N-(2-hydroxypropyl)-N'-(1,3-thiazol-2-yl)ethanediamide is a specialized diamide derivative featuring a 2-hydroxypropyl group and a 1,3-thiazol-2-yl moiety. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its bifunctional reactivity, enabling selective modifications at both the hydroxyl and thiazole groups. The presence of the thiazole ring contributes to its stability and potential bioactivity, while the hydroxypropyl group enhances solubility in polar solvents. Its well-defined structure allows for precise functionalization, making it valuable in the development of targeted molecules. The compound is typically characterized by high purity and consistent performance in synthetic applications.
N-(2-hydroxypropyl)-N'-(1,3-thiazol-2-yl)ethanediamide structure
920386-80-7 structure
Product Name:N-(2-hydroxypropyl)-N'-(1,3-thiazol-2-yl)ethanediamide
CAS No:920386-80-7
MF:C8H11N3O3S
MW:229.2562
CID:5460097
Update Time:2025-08-03

N-(2-hydroxypropyl)-N'-(1,3-thiazol-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-hydroxypropyl)-N'-(1,3-thiazol-2-yl)oxamide
    • N1-(2-hydroxypropyl)-N2-(thiazol-2-yl)oxalamide
    • VU0504181-1
    • N-(2-hydroxypropyl)-N'-(1,3-thiazol-2-yl)ethanediamide
    • Inchi: 1S/C8H11N3O3S/c1-5(12)4-10-6(13)7(14)11-8-9-2-3-15-8/h2-3,5,12H,4H2,1H3,(H,10,13)(H,9,11,14)
    • InChI Key: MCOUOBWTJHLPSP-UHFFFAOYSA-N
    • SMILES: S1C([H])=C([H])N=C1N([H])C(C(N([H])C([H])([H])C([H])(C([H])([H])[H])O[H])=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • XLogP3: 0.2
  • Topological Polar Surface Area: 120

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Additional information on N-(2-hydroxypropyl)-N'-(1,3-thiazol-2-yl)ethanediamide

N-(2-Hydroxypropyl)-N'-(1,3-Thiazol-2-yl)Ethanamide: A Comprehensive Overview

CAS No. 920386-80-7, commonly referred to as N-(2-hydroxypropyl)-N'-(1,3-thiazol-2-yl)ethanediamide, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, properties, and recent advancements in the utilization of this compound.

The molecular structure of N-(2-hydroxypropyl)-N'-(1,3-thiazol-2-yl)ethanediamide is characterized by a central ethanediamide backbone, with substituents at both nitrogen atoms. The hydroxypropyl group introduces hydrophilic properties, while the thiazole ring contributes aromaticity and potential for further functionalization. This combination makes the compound versatile for various chemical transformations and applications.

Recent studies have highlighted the importance of CAS No. 920386-80-7 in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its role as a building block for constructing high-performance polymers with tailored properties such as enhanced thermal stability and mechanical strength. The ability to modify the compound's structure further enhances its utility in creating materials suited for aerospace, electronics, and biomedical applications.

In terms of synthesis, several methodologies have been reported for the preparation of N-(2-hydroxypropyl)-N'-(1,3-thiazol-2-yl)ethanediamide. One prominent approach involves a two-step process: first, the synthesis of the thiazole ring through a condensation reaction between an amine and a carbonyl compound; second, the coupling with the hydroxypropyl group via nucleophilic substitution or amidation reactions. These methods are efficient and scalable, making them suitable for industrial production.

The physical properties of this compound are equally noteworthy. Its melting point and solubility characteristics make it amenable to various processing techniques such as extrusion and injection molding. Additionally, its thermal stability up to high temperatures ensures its suitability for applications requiring resistance to harsh environmental conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 920386-80-7. Quantum mechanical calculations have revealed that the thiazole moiety plays a critical role in stabilizing reactive intermediates during polymerization processes. This understanding has paved the way for optimizing synthetic protocols and improving material performance.

In conclusion, N-(2-hydroxypropyl)-N'-(1,3-thiazol-2-yl)ethanediamide (CAS No. 920386-80-7) stands out as a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research breakthroughs, positions it as a key player in the development of next-generation materials and technologies.

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